N'-(2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H14N2O4/c19-12-6-2-1-5-11(12)9-17-18-16(20)15-10-21-13-7-3-4-8-14(13)22-15/h1-9,15,19H,10H2,(H,18,20)/b17-9+
• InChI Key: GLQLRYSJGABLJV-RQZCQDPDSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

“N’-(2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide” is a chemical compound with the linear formula C14H12N2O2 . It has a molecular weight of 240.264 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study reported the synthesis of Co(II), Ni(II), Cu(II), and Zn(II) complexes using four Schiff base ligands. Another study reported the synthesis of a new compound by combining 2-hydroxybenzaldehyde and (Z)-3-hydrazineylideneindolin-2-one, resulting in Schiff bases and metal ions forming stable mineral-based Schiff complexes.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as IR, NMR, and UV-Vis. The molecular modeling was carried out using B3LYP, CAMB3LYP, and PBE1PBE levels of density functional theory (DFT). The HOMO and LUMO energies were calculated, indicating that charge transfer occurs within the system.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, an efficient, catalyst-free, one-pot synthesis of (E)-N′-benzylidene-2-(hydroxymethyl)benzohydrazide derivatives was reported by the one-pot reaction of phthalide, hydrazine hydrate, and aldehyde.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, a study performed DFT calculations to determine the chemical reactivity of substituted phenylacetamide and benzohydrazide derivatives.

Future Directions

Future research directions could involve further exploration of the biological activities of “N’-(2-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide” and its derivatives, as well as their potential applications in various fields.